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Compound of Interest

Compound Name: Lauryl linolenate

Cat. No.: B15551935

Get Quote

Introduction
Lauryl linolenate is a fatty acid ester composed of lauryl alcohol (dodecanol) and alpha-

linolenic acid, an essential omega-3 fatty acid. Its well-defined chemical structure and

molecular weight make it a suitable candidate for use as a reference standard in mass

spectrometry-based lipidomics and related fields. This application note provides a detailed

protocol for the use of lauryl linolenate as an internal standard for the quantification of long-

chain fatty acid esters and other lipid species.

Physicochemical Properties and Mass Spectrometry
Data
Lauryl linolenate's utility as a standard is grounded in its distinct mass and predictable

fragmentation pattern. As a long-chain unsaturated ester, it is amenable to analysis by various

mass spectrometry techniques, including gas chromatography-mass spectrometry (GC-MS)

and liquid chromatography-mass spectrometry (LC-MS) with appropriate ionization methods

like electron ionization (EI) or electrospray ionization (ESI).
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Property Value Source

Chemical Formula C30H54O2 Calculated

Molecular Weight

(Monoisotopic)
446.4124 g/mol Calculated

Molecular Weight (Average) 446.75 g/mol Calculated

IUPAC Name
Dodecyl (9Z,12Z,15Z)-

octadeca-9,12,15-trienoate
N/A

Predicted Electron Ionization (EI) Fragmentation
The fragmentation of lauryl linolenate in EI-MS is expected to follow established patterns for

long-chain esters and polyunsaturated fatty acids. Key predicted fragments are summarized

below. These fragments can be used for the development of selected ion monitoring (SIM) or

multiple reaction monitoring (MRM) methods for targeted quantification.

m/z (Predicted) Ion Formula (Predicted) Description of Fragment

446 [C30H54O2]+• Molecular Ion (M+)

277 [C18H29O2]+
Fragment corresponding to the

linolenoyl group [M - C12H25]+

168 [C12H24]+•
Fragment corresponding to the

lauryl (dodecyl) group

79 [C6H7]+

A common fragment for

polyunsaturated fatty acids,

likely a tropylium-like ion[1]

95 [C7H11]+

Characteristic hydrocarbon

fragment from the fatty acid

chain

41, 55, 67 [C3H5]+, [C4H7]+, [C5H7]+ Common alkyl fragments

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15551935/docs?utm_src=pdf-body#application-note-lauryl-linolenate-as-a-reference-standard-in-mass-spectrometry
https://scispace.com/pdf/the-mass-spectra-of-methyl-oleate-methyl-linoleate-and-614mbndzn0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Quantification of a Target
Analyte using Lauryl Linolenate as an Internal
Standard
This protocol outlines the use of lauryl linolenate as an internal standard (IS) for the

quantification of a hypothetical target long-chain fatty acid ester ("Analyte X") in a biological

matrix by LC-MS.

Materials and Reagents
Lauryl Linolenate (high purity, >99%)

Analyte X standard (high purity, >99%)

Biological matrix (e.g., plasma, cell lysate)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Chloroform

Internal Standard Stock Solution (IS Stock): Dissolve 1 mg of lauryl linolenate in 1 mL of

methanol to a final concentration of 1 mg/mL.

Analyte Stock Solution: Dissolve 1 mg of Analyte X in 1 mL of methanol to a final

concentration of 1 mg/mL.

Sample Preparation
Lipid Extraction:

To 100 µL of the biological matrix, add 400 µL of a 2:1 (v/v) mixture of

chloroform:methanol.
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Vortex for 2 minutes.

Add 100 µL of water and vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Internal Standard Spiking:

Transfer the extracted lipid sample to a new microcentrifuge tube.

Add 10 µL of the IS Stock solution (1 mg/mL lauryl linolenate).

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitution:

Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 80:20

acetonitrile:water with 0.1% formic acid).

Vortex for 30 seconds and transfer to an autosampler vial.

LC-MS/MS Method Development
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

Gradient: 80% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, return to 80%

B and equilibrate for 5 minutes.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Mass Spectrometry (MS) Conditions (ESI-positive mode):

Ion Source: Electrospray Ionization (ESI)

Polarity: Positive

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 350 °C

Gas Flow Rates: Optimized for the specific instrument.

Data Acquisition: Full scan (m/z 100-1000) for initial analysis, followed by targeted MS/MS

(MRM).

MRM Transition Development
Compound Precursor Ion (m/z) Product Ion (m/z)

Collision Energy
(eV)

Lauryl Linolenate (IS) 447.4 [M+H]+ 279.2 20

Lauryl Linolenate (IS) 447.4 [M+H]+ 169.2 15

Analyte X [M+H]+ To be determined To be determined

Calibration Curve and Quantification
Prepare a series of calibration standards by spiking known concentrations of Analyte X into

the biological matrix, followed by the lipid extraction procedure.

Add a constant amount of lauryl linolenate (IS) to each calibration standard.

Analyze the calibration standards and the unknown samples by the developed LC-MS/MS

method.

Construct a calibration curve by plotting the ratio of the peak area of Analyte X to the peak

area of the lauryl linolenate (IS) against the concentration of Analyte X.
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Determine the concentration of Analyte X in the unknown samples by interpolating their peak

area ratios on the calibration curve.
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Caption: Experimental workflow for quantification.
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Caption: Logic of using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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